Cas no 2230126-07-3 (Ethyl 2-amino-4-[4-(trifluoromethyl)phenyl]butanoate)

• Product Name: Ethyl 2-amino-4-[4-(trifluoromethyl)phenyl]butanoate
• CAS No: 2230126-07-3
• MF: C₁₃H₁₆F₃NO₂
• MW: 275.266854286194
• CID: 5804702
• PubChem ID: 165937412
• Update Time: 2025-10-28

Ethyl 2-amino-4-[4-(trifluoromethyl)phenyl]butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-705786
• ethyl 2-amino-4-[4-(trifluoromethyl)phenyl]butanoate
• 2230126-07-3
• Ethyl 2-amino-4-[4-(trifluoromethyl)phenyl]butanoate

• Inchi： 1S/C13H16F3NO2/c1-2-19-12(18)11(17)8-5-9-3-6-10(7-4-9)13(14,15)16/h3-4,6-7,11H,2,5,8,17H2,1H3
• InChI Key： PWASNIVRHDFXKF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CCC(C(=O)OCC)N)(F)F

Computed Properties

• Exact Mass: 275.11331324g/mol
• Monoisotopic Mass: 275.11331324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų

Additional information on Ethyl 2-amino-4-[4-(trifluoromethyl)phenyl]butanoate

Research Briefing on Ethyl 2-amino-4-[4-(trifluoromethyl)phenyl]butanoate (CAS: 2230126-07-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 2-amino-4-[4-(trifluoromethyl)phenyl]butanoate (CAS: 2230126-07-3) is a synthetic compound of growing interest in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of Ethyl 2-amino-4-[4-(trifluoromethyl)phenyl]butanoate as a key intermediate in the synthesis of bioactive molecules. The trifluoromethyl group enhances metabolic stability and lipophilicity, making it a valuable moiety in medicinal chemistry. Researchers have explored its incorporation into peptide mimetics and small-molecule inhibitors targeting various disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing novel protease inhibitors. The research team utilized Ethyl 2-amino-4-[4-(trifluoromethyl)phenyl]butanoate as a building block for creating selective cathepsin inhibitors, showing promising results in in vitro models of inflammatory diseases. The compound's chiral center allows for the creation of stereospecific derivatives with enhanced target affinity.

In the field of CNS drug discovery, Ethyl 2-amino-4-[4-(trifluoromethyl)phenyl]butanoate has shown potential as a precursor for GABA analogs. A recent patent application (WO2023056789) describes its use in synthesizing novel anticonvulsant compounds with improved blood-brain barrier penetration compared to existing therapies. The trifluoromethyl group appears to contribute to both pharmacokinetic properties and receptor binding affinity.

The synthetic accessibility of Ethyl 2-amino-4-[4-(trifluoromethyl)phenyl]butanoate has been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development reported an optimized asymmetric synthesis route with 85% enantiomeric excess, addressing previous challenges in stereochemical control. This development is particularly significant for scaling up production for preclinical studies.

Emerging research suggests potential applications beyond traditional small-molecule drugs. A collaborative study between academic and industry researchers demonstrated the compound's utility in PROTAC (proteolysis-targeting chimera) development, where its structural features facilitate the creation of bifunctional molecules targeting protein degradation pathways. This application represents an exciting frontier in targeted therapy development.

While preclinical data are promising, further investigation is needed to fully characterize the compound's safety profile and therapeutic potential. Current research efforts are focusing on structure-activity relationship studies to optimize its pharmacological properties while minimizing off-target effects. The compound's versatility positions it as a valuable tool in both drug discovery and chemical biology research.